Cas no 1807007-05-1 (6-Bromo-3-fluoro-2-hydroxymandelic acid)

• Product Name: 6-Bromo-3-fluoro-2-hydroxymandelic acid
• CAS No: 1807007-05-1
• MF: C₈H₆BrFO₄
• MW: 265.033245563507
• CID: 4942478
• Update Time: 2025-09-28

6-Bromo-3-fluoro-2-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-fluoro-2-hydroxymandelic acid

• Inchi： 1S/C8H6BrFO4/c9-3-1-2-4(10)6(11)5(3)7(12)8(13)14/h1-2,7,11-12H,(H,13,14)
• InChI Key： PAQKZKBFRRAZQU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(C(=O)O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8

Additional information on 6-Bromo-3-fluoro-2-hydroxymandelic acid

Professional Introduction to 6-Bromo-3-fluoro-2-hydroxymandelic Acid (CAS No. 1807007-05-1)

6-Bromo-3-fluoro-2-hydroxymandelic acid, with the chemical identifier CAS No. 1807007-05-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its bromo and fluoro substituents, along with a hydroxymandelic acid backbone, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of both bromine and fluorine atoms in the molecular structure of 6-Bromo-3-fluoro-2-hydroxymandelic acid imparts distinct reactivity, making it a versatile building block for further chemical modifications. These substituents are particularly useful in medicinal chemistry due to their ability to influence the electronic properties of the molecule, thereby affecting its binding affinity and metabolic stability. The hydroxymandelic acid moiety, on the other hand, provides a chiral center and a hydrophilic group, which can be exploited for the design of enantiomerically pure compounds with enhanced pharmacological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 6-Bromo-3-fluoro-2-hydroxymandelic acid has emerged as a key intermediate in the synthesis of several promising drug candidates. For instance, its structural framework has been utilized in the development of inhibitors targeting various enzymes and receptors involved in critical biological pathways. One notable area of research involves the use of this compound in the synthesis of kinase inhibitors, which are essential in treating cancers and inflammatory diseases.

The fluorine atom in 6-Bromo-3-fluoro-2-hydroxymandelic acid plays a crucial role in enhancing the metabolic stability of drug molecules. Fluorinated compounds are known to exhibit increased resistance to enzymatic degradation, leading to prolonged half-lives and improved bioavailability. This property has been leveraged in the design of antiviral and antibacterial agents where sustained activity is crucial for therapeutic success. Furthermore, the bromine substituent can serve as a handle for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the construction of complex molecular architectures.

Recent advancements in computational chemistry have also highlighted the potential of 6-Bromo-3-fluoro-2-hydroxymandelic acid as a scaffold for drug discovery. Molecular modeling studies have demonstrated that this compound can be engineered to interact with biological targets with high specificity. By optimizing its electronic and steric properties, researchers have been able to design molecules that exhibit potent activity against pathogens while minimizing off-target effects. This approach aligns with the growing emphasis on structure-based drug design, where computational tools are used to predict and refine molecular interactions.

The synthesis of 6-Bromo-3-fluoro-2-hydroxymandelic acid itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences involving halogenation and hydroxylation reactions. However, recent methodologies have focused on greener and more efficient approaches, such as catalytic hydrogenation and enzymatic transformations, which reduce waste generation and improve overall sustainability. These innovations are particularly important in industrial settings where cost-effectiveness and environmental impact are critical considerations.

The pharmaceutical industry has shown considerable interest in exploring the therapeutic potential of derivatives of 6-Bromo-3-fluoro-2-hydroxymandelic acid. Preclinical studies have indicated that certain analogs exhibit significant anti-inflammatory properties by modulating immune responses through specific signaling pathways. Additionally, there is growing evidence suggesting that this compound may have applications in neurodegenerative diseases due to its ability to interact with key neurotransmitter receptors. These findings underscore the importance of continued research into this versatile intermediate.

In conclusion, 6-Bromo-3-fluoro-2-hydroxymandelic acid (CAS No. 1807007-05-1) represents a fascinating compound with diverse applications in medicinal chemistry. Its unique structural features make it an invaluable tool for synthesizing novel bioactive molecules with potential therapeutic benefits across multiple disease areas. As research progresses, it is anticipated that new synthetic strategies and pharmacological applications will further enhance its significance in drug development.